Cas no 1557629-71-6 (4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine)

• Product Name: 4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine
• CAS No: 1557629-71-6
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 5912342
• PubChem ID: 83953547
• Update Time: 2025-06-12

4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine
• EN300-1985049
• 1557629-71-6

• Inchi： 1S/C12H18ClNO2/c1-8(14)4-5-9-6-7-10(15-2)12(16-3)11(9)13/h6-8H,4-5,14H2,1-3H3
• InChI Key： AYYRUXDZLVRUNZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CCC(C)N)OC)OC

Computed Properties

• Exact Mass: 243.1026065g/mol
• Monoisotopic Mass: 243.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine

Research Brief on 4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine (CAS: 1557629-71-6)

In recent years, the compound 4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine (CAS: 1557629-71-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a potential modulator of neurotransmitter systems. Preliminary research indicates that 4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine may interact with specific receptors in the central nervous system, suggesting its applicability in neurological and psychiatric disorders. Recent in vitro and in vivo studies have demonstrated its ability to influence dopamine and serotonin pathways, which could pave the way for novel treatments for conditions such as depression and Parkinson's disease.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine. Researchers have developed more efficient and scalable synthetic routes, reducing the cost and time required for its production. These improvements are critical for facilitating further preclinical and clinical studies. Additionally, the compound's stability and bioavailability have been enhanced through structural modifications, addressing some of the challenges encountered in earlier stages of research.

Recent publications have also explored the compound's potential in oncology. Studies have revealed that 4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanisms underlying this activity are under investigation, with early evidence pointing to the induction of apoptosis and inhibition of angiogenesis. These findings highlight the compound's versatility and its potential as a multi-target therapeutic agent.

In conclusion, the ongoing research on 4-(2-chloro-3,4-dimethoxyphenyl)butan-2-amine (CAS: 1557629-71-6) underscores its significant promise in the pharmaceutical industry. Its diverse pharmacological effects, coupled with advancements in synthetic methodologies, position it as a valuable candidate for further development. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and conducting rigorous clinical trials to validate its therapeutic efficacy.